Cas no 50994-50-8 (Benzenesulfonamide, N-(4-hydroxy-2-methoxyphenyl)-)

Benzenesulfonamide, N-(4-hydroxy-2-methoxyphenyl)- structure
50994-50-8 structure
Product Name:Benzenesulfonamide, N-(4-hydroxy-2-methoxyphenyl)-
CAS No:50994-50-8
MF:C13H13NO4S
MW:279.31162238121
CID:363645
PubChem ID:3301162
Update Time:2025-04-19

Benzenesulfonamide, N-(4-hydroxy-2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-(4-hydroxy-2-methoxyphenyl)-
    • N-(4-hydroxy-2-methoxyphenyl)benzenesulfonamide
    • Oprea1_129383
    • DTXSID00391223
    • Oprea1_021642
    • AKOS003625136
    • 50994-50-8
    • Inchi: 1S/C13H13NO4S/c1-18-13-9-10(15)7-8-12(13)14-19(16,17)11-5-3-2-4-6-11/h2-9,14-15H,1H3
    • InChI Key: DGAUCIDGZUNHMO-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(NC1C=CC(=CC=1OC)O)(=O)=O

Computed Properties

  • Exact Mass: 279.05659
  • Monoisotopic Mass: 279.05652907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 84Ų

Experimental Properties

  • PSA: 75.63
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.